N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide

• IUPAC Name: 4-[(4-ethoxyphenyl)sulfonylamino]-N,N-diethylbenzenesulfonamide
• InChI: InChI=1S/C18H24N2O5S2/c1-4-20(5-2)27(23,24)18-11-7-15(8-12-18)19-26(21,22)17-13-9-16(10-14-17)25-6-3/h7-14,19H,4-6H2,1-3H3
• InChI Key: WOUJYSOVQZAHRT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)OCC
• Molecular Formula: C18H24N2O5S2
• Molecular Weight: 412.5 g/mol

Description

N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide, also known as DEAE-BSA, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has been synthesized for various applications in biochemical and physiological studies.

Scientific Research Applications

N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide has been widely used in scientific research as a protein carrier. It can be conjugated to proteins to enhance their solubility and stability, as well as to improve their immunogenicity. N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide has been used in studies related to enzyme kinetics, protein-protein interactions, and protein purification. It has also been used in the development of diagnostic assays and vaccines.

Mechanism of Action

The mechanism of action of N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide is based on its ability to interact with proteins. N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide can form electrostatic interactions with positively charged amino acid residues on proteins, which can enhance protein solubility and stability. This interaction can also increase the immunogenicity of proteins, making them more effective in the development of vaccines.
Biochemical and Physiological Effects
N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to enhance the solubility and stability of proteins, which can improve their activity and efficacy. N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide can also enhance the immunogenicity of proteins, making them more effective in the development of vaccines. Additionally, N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide has been shown to have anti-inflammatory effects, which may have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The use of N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide in lab experiments has several advantages. It is a relatively simple and inexpensive reagent that can be easily synthesized in a laboratory setting. N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide can be conjugated to a wide range of proteins, making it a versatile tool for protein research. However, there are also some limitations to the use of N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide. Its interaction with proteins is based on electrostatic interactions, which may not be suitable for all proteins. Additionally, the use of N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide may interfere with certain assays, such as assays that rely on protein-protein interactions.

Future Directions

For the use of N-{4-[(diethylamino)sulfonyl]phenyl}-4-ethoxybenzenesulfonamide include the development of new conjugation methods, the development of new diagnostic assays and vaccines, and the exploration of its potential therapeutic applications.